Cas no 2228384-46-9 (1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228384-46-9
• MF: C₁₄H₂₂F₂O₂
• MW: 260.320091724396
• CID: 5888835
• PubChem ID: 165631771
• Update Time: 2025-10-31

1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid
• 2228384-46-9
• EN300-1942042

• Inchi： 1S/C14H22F2O2/c15-14(16)8-6-13(7-9-14,12(17)18)10-11-4-2-1-3-5-11/h11H,1-10H2,(H,17,18)
• InChI Key： GQMVZPDCAZAFLS-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)CC1CCCCC1)F

Computed Properties

• Exact Mass: 260.15878626g/mol
• Monoisotopic Mass: 260.15878626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-(Cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic Acid (CAS No. 2228384-46-9)

1-(Cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228384-46-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexylmethyl group and two fluorine atoms attached to a cyclohexane ring. These structural elements contribute to its distinct chemical properties and potential biological activities.

The synthesis of 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid involves a series of well-defined chemical reactions, including the formation of the cyclohexylmethyl moiety and the introduction of the difluorocyclohexane ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its physical and chemical properties, 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid exhibits high thermal stability and solubility in various organic solvents. These properties make it suitable for use in a wide range of applications, from basic research to drug discovery. The compound's carboxylic acid functionality also allows for further derivatization, enabling the synthesis of diverse analogs with tailored biological activities.

Recent studies have explored the potential biological activities of 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a promising candidate for further development in antiviral therapeutics.

In the context of drug discovery, the structural features of 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid make it an attractive starting point for lead optimization. The cyclohexylmethyl group and difluorocyclohexane ring provide opportunities for modifying the compound's pharmacokinetic properties, such as improving bioavailability and reducing toxicity. Additionally, the carboxylic acid functionality can be exploited to enhance binding affinity to specific biological targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid in various therapeutic applications. Early results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical evaluation in larger patient populations.

The environmental impact of 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid is another important consideration in its development. Studies have shown that this compound is biodegradable under environmental conditions, minimizing its potential ecological footprint. This characteristic aligns with growing efforts to develop sustainable pharmaceuticals that are both effective and environmentally friendly.

In conclusion, 1-(cyclohexylmethyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228384-46-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing therapeutic options for various diseases.